Cas no 955610-29-4 (N'-(3,4-difluorophenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N'-(3,4-difluorophenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 955610-29-4
• MF: C₂₁H₂₃F₂N₃O₂
• MW: 387.423032045364
• CID: 5939401
• PubChem ID: 16837537
• Update Time: 2025-06-23

N'-(3,4-difluorophenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-difluorophenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• Ethanediamide, N1-(3,4-difluorophenyl)-N2-[2-(1-ethyl-1,2,3,4-tetrahydro-6-quinolinyl)ethyl]-
• N'-(3,4-difluorophenyl)-N-[2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide
• 955610-29-4
• F2271-0522
• N1-(3,4-difluorophenyl)-N2-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• N'-(3,4-difluorophenyl)-N-[2-(1-ethyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• AKOS024635081

• Inchi： 1S/C21H23F2N3O2/c1-2-26-11-3-4-15-12-14(5-8-19(15)26)9-10-24-20(27)21(28)25-16-6-7-17(22)18(23)13-16/h5-8,12-13H,2-4,9-11H2,1H3,(H,24,27)(H,25,28)
• InChI Key： NRUFOOKWNDOHSK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(F)=C1)(=O)C(NCCC1C=CC2=C(C=1)CCCN2CC)=O

Computed Properties

• Exact Mass: 387.17583331g/mol
• Monoisotopic Mass: 387.17583331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• pka: 9.84±0.70(Predicted)

Additional information on N'-(3,4-difluorophenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

N'-(3,4-Difluorophenyl)-N-2-(1-Ethyl-1,2,3,4-Tetrahydroquinolin-6-Yl)Ethylethanediamide: A Comprehensive Overview

N'-(3,4-Difluorophenyl)-N-2-(1-Ethyl-1,2,3,4-Tetrahydroquinolin-6-Yl)Ethylethanediamide, also known by its CAS Registry Number 955610-29-4, is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a tetrahydroquinoline ring system and a difluorophenyl group. The combination of these structural elements contributes to its intriguing chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. Researchers have employed both traditional and modern techniques to optimize the synthesis process, ensuring high yields and purity. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of the tetrahydroquinoline core. This has significantly improved the scalability of the synthesis process, making it more accessible for large-scale production.

The structural complexity of N'-(3,4-Difluorophenyl)-N-2-(1-Ethyl-1,2,3,4-Tetrahydroquinolin-6-Yl)Ethylethanediamide lends itself to a wide array of potential applications. In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug development. Its ability to interact with various biological targets makes it a valuable candidate for the design of new therapeutic agents. For example, studies have demonstrated its potential as an inhibitor of certain enzyme systems, which could be exploited in the treatment of diseases such as cancer or neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also garnered attention in the field of agrochemicals. Research has indicated that it possesses biopesticide properties, making it a potential candidate for use in crop protection. The incorporation of the difluorophenyl group into its structure contributes to its stability and effectiveness in adverse environmental conditions. This makes it an attractive option for developing sustainable agricultural solutions.

The material science community has also explored the unique properties of CAS No. 955610-29-4. Its ability to form stable complexes with metal ions has led to its investigation as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent studies have highlighted its potential as a building block for MOFs with enhanced porosity and stability.

From an environmental perspective, understanding the fate and behavior of N'-(3,4-Difluorophenyl)-N-2-(1-Ethyl-1,2,3,Tetrahydroquinolin-6-Yl)Ethylethanediamide in various ecosystems is crucial for assessing its safety and sustainability. Research into its biodegradation pathways has revealed that it undergoes microbial transformation under aerobic conditions. This knowledge is essential for developing strategies to mitigate any potential environmental impacts associated with its use.

In conclusion, CAS No. 955610-29-4, or N'-(3,4-Difluorophenyl)-N-2-(1-Ethyl-1,2,Tetrahydroquinolin-Yl)Ethylethanediamide, represents a versatile compound with multifaceted applications across diverse industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and developers alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific and technological frontiers.